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Compound of Interest

Compound Name: BMS-935177

Cat. No.: B606271 Get Quote

For Immediate Implementation: Essential Safety and Handling Protocols for the Potent BTK

Inhibitor BMS-935177

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with BMS-935177, a potent, reversible Bruton's

Tyrosine Kinase (BTK) inhibitor. Adherence to these guidelines is mandatory to ensure

personnel safety and maintain a secure laboratory environment. Due to the potent nature of

this compound, it should be handled as a hazardous substance, requiring stringent

containment and personal protective measures.

Operational Plan: From Receipt to Disposal
This step-by-step guide outlines the essential procedures for safely handling BMS-935177
throughout its lifecycle in the laboratory.

Compound Receipt and Storage
Verification: Upon receipt, visually inspect the container for any damage or leaks.

Designated Storage: Store BMS-935177 in a designated, clearly labeled, and secure

location. Access to this storage area should be restricted to authorized personnel.

Storage Conditions: The compound should be stored as a powder at -20°C for long-term

stability (up to 3 years). Stock solutions in a solvent should be stored at -80°C for up to one

year.
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Preparation of Solutions
Containment: All weighing and preparation of BMS-935177, both in powder and solution

form, must be conducted in a certified chemical fume hood or a biological safety cabinet to

prevent inhalation of airborne particles.

Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required (see

table below). This includes double gloving, a disposable gown, safety goggles, and a face

shield. For handling the powder, a fit-tested N95 or higher respirator is mandatory.

Solubility: BMS-935177 is soluble in DMSO (100 mg/mL) and Ethanol (88 mg/mL), but

insoluble in water. Use fresh, moisture-free DMSO for optimal solubility.

Experimental Use
Controlled Access: Experiments involving BMS-935177 should be performed in a designated

and clearly marked area of the laboratory.

Spill Prevention: Use a disposable absorbent plastic-backed pad on the work surface to

contain any potential spills.

Labeling: All containers with BMS-935177 must be clearly labeled with the compound name,

concentration, date, and a hazard symbol.

Decontamination
Work Surfaces: At the end of each procedure, decontaminate all work surfaces with an

appropriate solvent (e.g., 70% ethanol) to inactivate and remove any residual compound.

Equipment: All non-disposable equipment that has come into contact with BMS-935177 must

be thoroughly decontaminated before being removed from the designated work area.

Personal Protective Equipment (PPE)
The following table summarizes the mandatory PPE for handling BMS-935177. This equipment

is designed to minimize exposure through inhalation, skin contact, and eye contact.
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Task Gloves Gown
Eye/Face

Protection

Respiratory

Protection

Handling Powder

(weighing,

aliquoting)

Double pair,

chemotherapy-

rated nitrile

gloves

Disposable, fluid-

resistant gown

with tight-fitting

cuffs

Safety goggles

and a full-face

shield

Fit-tested N95 or

higher respirator

Handling

Solutions

Double pair,

chemotherapy-

rated nitrile

gloves

Disposable, fluid-

resistant gown

with tight-fitting

cuffs

Safety goggles

Not required if

handled in a

certified fume

hood

Administering to

Animals

Double pair,

chemotherapy-

rated nitrile

gloves

Disposable, fluid-

resistant gown

with tight-fitting

cuffs

Safety goggles

and a full-face

shield

Recommended if

there is a risk of

aerosolization

Waste Disposal

Double pair,

chemotherapy-

rated nitrile

gloves

Disposable, fluid-

resistant gown

with tight-fitting

cuffs

Safety goggles Not required

Disposal Plan
Proper disposal of BMS-935177 and all contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Segregation: All waste contaminated with BMS-935177, including unused compound,

solutions, contaminated PPE, and labware, must be segregated as cytotoxic/cytostatic

waste.

Waste Containers: Use designated, leak-proof, and puncture-resistant containers with purple

lids, clearly labeled as "Cytotoxic/Cytostatic Waste for Incineration."

Sharps: All sharps (needles, scalpels) contaminated with BMS-935177 must be disposed of

in a designated cytotoxic sharps container.
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Final Disposal: Cytotoxic and cytostatic waste must be disposed of through a licensed

hazardous waste disposal service, typically via high-temperature incineration. Do not mix this

waste with general laboratory or biohazardous waste.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and copious amounts of water for at least 15 minutes.

Eye Contact: Immediately flush eyes with a large amount of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Cover the

spill with an absorbent material and decontaminate the area. Collect all contaminated

materials in a designated cytotoxic waste container.

Quantitative Data Summary
Parameter Value Source

Molecular Weight 502.56 g/mol

Solubility in DMSO 100 mg/mL (198.98 mM)

Solubility in Ethanol 88 mg/mL

Water Solubility Insoluble

Storage (Powder) -20°C for up to 3 years

Storage (Stock Solution) -80°C for up to 1 year
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BMS-935177 Handling Workflow
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Caption: Workflow for the safe handling of BMS-935177.
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To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling BMS-935177]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606271#personal-protective-equipment-for-handling-
bms-935177]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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